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Cat. No.: B1591238 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ruthenium(IV) oxide (RuO₂) is a highly promising electrode material for electrochemical

supercapacitors, primarily due to its exceptional pseudocapacitive properties.[1] Unlike electric

double-layer capacitors (EDLCs) that store charge electrostatically, pseudocapacitors utilize

fast and reversible Faradaic redox reactions at the electrode surface, leading to significantly

higher specific capacitance and energy density.[2][3] The hydrated form, Ruthenium(IV) oxide
hydrate (RuO₂·nH₂O), is particularly advantageous as it exhibits mixed electronic and protonic

conductivity, which is crucial for efficient charge storage.[3][4][5] The amorphous, hydrous form

of RuO₂ generally demonstrates superior capacitive ability compared to its anhydrous,

crystalline counterpart.[4]

The charge storage mechanism involves the insertion and extraction of protons from the

electrolyte into the bulk of the material.[3] Despite its outstanding performance, the high cost

and toxicity of ruthenium precursors are significant barriers to widespread commercialization.[1]

[6] Consequently, much research has focused on developing RuO₂-based composites with

materials like carbon nanotubes (CNTs), graphene, and other metal oxides to reduce the

required amount of RuO₂ while maintaining high electrochemical performance.[1][3]
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The high capacitance of RuO₂·nH₂O stems from reversible redox reactions occurring at the

surface and near-surface of the material. In an acidic aqueous electrolyte, the mechanism is

based on the simultaneous injection or ejection of protons (H⁺) and electrons (e⁻), which can

be represented by the following equation:

RuOₓ(OH)ᵧ + δH⁺ + δe⁻ ↔ RuOₓ₋₋δ(OH)ᵧ₊δ

This process allows for efficient charge storage throughout the porous, hydrated structure. The

mixed protonic-electronic conduction is key; hydrous regions facilitate proton permeation, while

the interconnected ruthenium oxide network ensures electronic conductivity.[4]
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Charge Storage Mechanism of RuO2·nH2O
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General Experimental Workflow
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Performance Optimization Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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